Cas no 2229069-83-2 (1-2-chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol)

• Product Name: 1-2-chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol
• CAS No: 2229069-83-2
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 6597867
• PubChem ID: 165882615
• Update Time: 2025-05-30

1-2-chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol
• 2-Chloro-α-ethenyl-6-[(1-methylethyl)thio]benzenemethanol
• 2229069-83-2
• 1-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]prop-2-en-1-ol
• EN300-1997229

• Inchi： 1S/C12H15ClOS/c1-4-10(14)12-9(13)6-5-7-11(12)15-8(2)3/h4-8,10,14H,1H2,2-3H3
• InChI Key： XQZCCAHTDFZDNB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C=C)O)SC(C)C

Computed Properties

• Exact Mass: 242.0532140g/mol
• Monoisotopic Mass: 242.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-2-chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol

Introduction to 1-2-Chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol (CAS No. 2229069-83-2)

1-2-Chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol, identified by its CAS number 2229069-83-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenyl ring substituted with a chloro group at the 2-position and a propan-2-ylsulfanyl moiety at the 6-position, linked to a propenol backbone, exhibits a unique structural configuration that makes it of considerable interest for various chemical and biological applications.

The molecular structure of 1-2-Chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol consists of several key functional groups that contribute to its reactivity and potential utility. The presence of the chloro substituent on the phenyl ring introduces electrophilic characteristics, making it susceptible to nucleophilic substitution reactions. This property is particularly valuable in synthetic chemistry, where such compounds serve as intermediates in the preparation of more complex molecules. Additionally, the propan-2-ylsulfanyl group provides a sulfur-rich environment that can participate in various sulfur-centric reactions, including cross-coupling reactions and coordination chemistry.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, and compounds like 1-2-Chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol are being explored for their potential as pharmacophores. The combination of a phenolic alcohol moiety with electron-withdrawing and electron-donating groups creates a molecular entity that can interact with biological targets in multiple ways. This versatility makes it an attractive candidate for further investigation in medicinal chemistry.

The compound's reactivity also extends to its potential role in material science. The presence of both hydroxyl and sulfur-containing groups allows for the possibility of forming polymers or copolymers through condensation or other polymerization reactions. Such materials could exhibit unique properties due to the incorporation of these functional groups, making them suitable for applications in coatings, adhesives, or even biodegradable materials.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex organic molecules like 1-2-Chloro-6-(propan-2-ylsulfanyl)phenylprop-2-en-1-ol. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds with high precision. These methods not only improve yield but also reduce the environmental impact associated with traditional synthetic routes.

The pharmacological potential of this compound has not gone unnoticed by researchers. Studies have begun to explore its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. The structural features of 1-chloro-substituted phenols have been associated with activities such as anti-inflammatory and antioxidant properties, which are crucial for developing treatments against chronic diseases.

The synthesis of derivatives from 1-chloro-substituted phenols has also been a focus area. By modifying the substituents on the phenyl ring or introducing additional functional groups, chemists can fine-tune the biological activity of these compounds. For instance, replacing the hydroxyl group with other oxygen-containing functionalities could lead to enhanced solubility or metabolic stability, which are important factors in drug design.

The role of computational chemistry in understanding the behavior of complex molecules like 1-chloro-substituted phenols cannot be overstated. Molecular modeling techniques allow researchers to predict how these compounds will interact with biological targets at an atomic level. This information is invaluable for designing experiments and optimizing synthetic routes before conducting expensive laboratory work.

In conclusion, 1-chloro-substituted phenols represent a promising class of compounds with diverse applications ranging from pharmaceuticals to advanced materials. The unique structural features of compounds like 1-chloro-substituted phenols make them valuable tools for both synthetic chemists and biologists seeking new ways to address complex challenges in medicine and technology.